6-Methylidenecyclodec-3-en-1-one

• CAS No.: 919301-11-4
• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• IUPAC Name: 6-methylidenecyclodec-3-en-1-one
• InChI: InChI=1S/C11H16O/c1-10-6-2-4-8-11(12)9-5-3-7-10/h2,4H,1,3,5-9H2
• InChI Key: MLOPOSGQLRLOQJ-UHFFFAOYSA-N
• Canonical SMILES: C=C1CCCCC(=O)CC=CC1

Description

6-Methylidenecyclodec-3-en-1-one is an organic compound with the molecular formula C11H16O. It is a cyclic ketone with a unique structure that includes a methylene group attached to a cyclodecene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Methylidenecyclodec-3-en-1-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the use of cyclodecanone as a starting material, which undergoes a series of reactions including aldol condensation and dehydration to form the desired product. The reaction conditions often include the use of strong bases such as sodium hydroxide or potassium tert-butoxide, and the reactions are typically carried out under reflux conditions to ensure complete conversion .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency